4-Iodo-2-(methylthio)-5-(trifluoromethyl)pyrimidine

• Molecular Formula: C6H4F3IN2S
• Molecular Weight: 320.08 g/mol
• IUPAC Name: 4-iodo-2-methylsulfanyl-5-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C6H4F3IN2S/c1-13-5-11-2-3(4(10)12-5)6(7,8)9/h2H,1H3
• InChI Key: MRQBAKPLSDWZQK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)I)C(F)(F)F

Description

4-Iodo-2-(methylthio)-5-(trifluoromethyl)pyrimidine is a useful research compound. Its molecular formula is C6H4F3IN2S and its molecular weight is 320.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloro-2-(methylthio)-5-(trifluoromethyl)pyrimidine (I11) (500 g, 21.9 mmol) was placed into a reaction flask then sodium iodide (9.80 g, 65.6 mmol) and hydroiodic acid (58%) (70 mL) were added. The reaction mixture was stirred for 48 hours in darkness then diluted with water (200 mL) where upon a colourless solid precipitated. The precipitate was collected by filtration and was washed with 10% NaHCO3 solution until neutral. The resulting solid was washed with water (100 mL) then suction dried for 2 hours to give the title compound (I12) (3.956 g, 57%) as a pale yellow solid; 1H NMR (400 MHz, CDCl3) δ 8.42 (s, 1H), 2.58 (s, 3H). LCMS Method C: rt 6.30 min; m/z 321.0 [M+H]+.